Cas no 62960-73-0 (9H-Purin-6-amine,9-a-D-mannofuranosyl-)

9H-Purin-6-amine,9-a-D-mannofuranosyl- structure
62960-73-0 structure
Product Name:9H-Purin-6-amine,9-a-D-mannofuranosyl-
CAS No:62960-73-0
MF:C11H15N5O5
MW:297.267301797867
CID:528973
PubChem ID:234217
Update Time:2025-04-19

9H-Purin-6-amine,9-a-D-mannofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-a-D-mannofuranosyl-
    • tetraethyl ethene-1,1,2,2-tetracarboxylate
    • AC1LQDHT
    • Ambcb6273058
    • BIM-0047722.P001
    • CBMicro_047685
    • Inchi: 1S/C11H15N5O5/c12-9-5-10(14-2-13-9)16(3-15-5)11-7(20)6(19)8(21-11)4(18)1-17/h2-4,6-8,11,17-20H,1H2,(H2,12,13,14)
    • InChI Key: JNSNEXAWGVQGPR-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1C(CO)O)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 316.1158
  • Monoisotopic Mass: 297.10731860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 105.2
  • LogP: -2.03790

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